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Compound of Interest

Compound Name: beta-Butyrolactone
CAS No.: 36536-46-6
Cat. No.: B146191
Get Quote
. J

CAS Number: 3068-88-0[1][2][3][4]

This technical guide provides an in-depth overview of beta-butyrolactone, a versatile chemical
intermediate with significant applications in the synthesis of biodegradable polymers and other
organic compounds.[1][2] This document is intended for researchers, scientists, and drug
development professionals, offering detailed safety information, experimental protocols, and a
visual representation of a key synthetic pathway.

Safety and Hazard Information

A thorough understanding of the safety and handling requirements for beta-butyrolactone is
critical for its use in a research setting. The following tables summarize the key hazard
information and physical properties derived from its Safety Data Sheet (SDS).[3]

GHS Hazard and Precautionary Statements
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Category

Code Statement

Hazard Statements

Flammable liquid and vapour.

[3]

H226

H315 Causes skin irritation.[3]

Causes serious eye irritation.
H319

[3]

Suspected of causing cancer.
H351

[3]

Precautionary Statements

Obtain special instructions
P201
before use.[3]

P210

Keep away from heat, hot
surfaces, sparks, open flames
and other ignition sources. No

smoking.[3]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

P308+P313

IF exposed or concerned: Get

medical advice/attention.[3]

Physical and Chemical Properties
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Property Value

Molecular Formula CaHeO2[1][2]

Molecular Weight 86.09 g/mol [1][2]

Appearance Colorless to light yellow liquid

Boiling Point 71-73 °C at 29 mmHg

Melting Point -43.5°C

Flash Point 60 °C (closed cup)[3]

Density 1.056 g/mL at 25 °C

Solubility Soluble in water, methanol, and acetone.[3]
Refractive Index n20/D 1.411

Experimental Protocols

Beta-butyrolactone is a key monomer in the synthesis of poly(3-hydroxybutyrate) (PHB), a
biodegradable and biocompatible polyester. The following sections detail experimental
procedures for both the synthesis of beta-butyrolactone and its subsequent polymerization.

Synthesis of Beta-Butyrolactone via Asymmetric
Hydrogenation of Diketene

This protocol describes the enantioselective synthesis of (R)-B-butyrolactone from diketene
using a ruthenium-BINAP catalyst.

Materials:

Diketene

Ruthenium-BINAP catalyst

Hydrogen gas

Solvent (e.g., methanol)
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Procedure:

 In a high-pressure reactor, dissolve the ruthenium-BINAP catalyst in the chosen solvent.
e Add diketene to the solution.

» Pressurize the reactor with hydrogen gas.

e Maintain the reaction at a specific temperature and pressure (e.g., 50 °C and approximately
14 bar) for a set duration.

» Monitor the reaction progress by techniques such as gas chromatography (GC) or nuclear
magnetic resonance (NMR) spectroscopy.

» Upon completion, carefully depressurize the reactor and remove the catalyst by filtration.

o Purify the resulting (R)-B-butyrolactone by distillation under reduced pressure.

Ring-Opening Polymerization of Beta-Butyrolactone to
Poly(3-hydroxybutyrate) (PHB)

This protocol outlines the ring-opening polymerization of beta-butyrolactone using a zinc-
based catalyst to produce PHB.

Materials:

* (R,S)-B-Butyrolactone (racemic)

¢ Zinc alkoxide initiator (e.g., (BDI-1)ZnQiPr)

e Anhydrous toluene

 |Isopropanol (as an activating agent, if required by the catalyst)
o Methanol (for precipitation)

e Chloroform (for dissolution)
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Procedure:

In a glovebox, charge a Schlenk flask with the zinc catalyst and anhydrous toluene.
« If required, add one equivalent of isopropanol as an activating agent.

e Add the desired amount of rac-B-butyrolactone to the flask.

e Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir.

e Monitor the monomer conversion over time by taking small aliquots and analyzing them via
H NMR spectroscopy.

e Once the desired conversion is reached, quench the polymerization by adding wet n-hexane
or by precipitating the polymer in methanol.

o Dissolve the polymer in chloroform and re-precipitate in cold methanol to purify.
e Dry the resulting poly(3-hydroxybutyrate) under vacuum.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis of Poly(3-
hydroxybutyrate) from beta-butyrolactone via ring-opening polymerization.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b146191/docs?utm_src=pdf-body#beta-butyrolactone-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparation

Polymerization

Analysis

n Vacuo } purifed Potymer | (S ER )
(PHB)

Catalyst System
(e.g., Zinc Alkoxide)

Ring-Opening Polymerization
(e.g., 80°C)

Click to download full resolution via product page

Caption: Workflow for the Ring-Opening Polymerization of 3-Butyrolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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